Cas no 2039-55-6 ( )

  structure
  structure
Product Name: 
CAS No:2039-55-6
MF:C10H16ClNO2
MW:217.692542076111
CID:909702
PubChem ID:21144371
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dimethoxyphenyl)ethanamine,hydrochloride
    • 2,4-Dimethoxyphenethylamine HCl
    • 2,4-Dimethoxy-phenethylamine hydrochloride
    • NSC93713
    • NSC-93713
    • 2039-55-6
    • 2-(2,4-Dimethoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
    • DTXSID30611007
    •  
    • Inchi: 1S/C10H15NO2.ClH/c1-12-9-4-3-8(5-6-11)10(7-9)13-2;/h3-4,7H,5-6,11H2,1-2H3;1H
    • InChI Key: VCFLEMQTEQJWAB-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C=C(C=CC=1CCN)OC

Computed Properties

  • Exact Mass: 217.08700
  • Monoisotopic Mass: 217.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48000
  • LogP: 2.70730
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